SMND-309

• CAS No.: 1065559-56-9
• Product Name: SMND-309
• Molecular Formula: C18H14O8
• Molecular Weight: 358.302
• IUPAC Name: (E)-2-[6-[(E)-2-carboxyethenyl]-2,3-dihydroxyphenyl]-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C18H14O8/c19-12-4-1-9(8-14(12)21)7-11(18(25)26)16-10(3-6-15(22)23)2-5-13(20)17(16)24/h1-8,19-21,24H,(H,22,23)(H,25,26)/b6-3+,11-7+
• Standard InChIKey: OAHRXWZJURTMHG-ACIWFXKJSA-N
• SMILES: C1=CC(=C(C=C1C=C(C2=C(C=CC(=C2O)O)C=CC(=O)O)C(=O)O)O)O
• Appearance: Solid powder
• Description: SMND-309 is a novel derivate of salvianolic acid B. SMND-309 promotes neuron survival through the activation of the PI3K/Akt/CREB-signalling pathway. SMND-309 protects rat brains ischemia and reperfusion injury by targeting the JAK2/STAT3 pathway. SMND-309 promotes angiogenesis in human umbilical vein endothelial cells through activating erythropoietin receptor/STAT3/VEGF pathways.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SMND-309; SMND 309; SMND309.
• Reference: 1: Wang Y, Zhang J, Han M, Liu B, Gao Y, Ma P, Zhang S, Zheng Q, Song X. SMND-309 promotes neuron survival through the activation of the PI3K/Akt/CREB-signalling pathway. Pharm Biol. 2016 Feb 24:1-9. [Epub ahead of print] PubMed PMID: 26911316.; 2: Zhu H, Zou L, Tian J, Du G, Gao Y. SMND-309, a novel derivative of salvianolic acid B, protects rat brains ischemia and reperfusion injury by targeting the JAK2/STAT3 pathway. Eur J Pharmacol. 2013 Aug 15;714(1-3):23-31. doi: 10.1016/j.ejphar.2013.05.043. Epub 2013 Jun 11. PubMed PMID: 23764464.; 3: Du G, Zhu H, Yu P, Wang H, He J, Ye L, Fu F, Zhang J, Tian J. SMND-309 promotes angiogenesis in human umbilical vein endothelial cells through activating erythropoietin receptor/STAT3/VEGF pathways. Eur J Pharmacol. 2013 Jan 30;700(1-3):173-80. doi: 10.1016/j.ejphar.2012.12.013. Epub 2012 Dec 28. PubMed PMID: 23276662.; 4: Hou J, Tian J, Jiang W, Gao Y, Fu F. Therapeutic effects of SMND-309, a new metabolite of salvianolic acid B, on experimental liver fibrosis. Eur J Pharmacol. 2011 Jan 10;650(1):390-5. doi: 10.1016/j.ejphar.2010.10.019. Epub 2010 Oct 20. PubMed PMID: 20969856.; 5: Yang J, Zhang G, Tian J, Li C, Jiang W, Xing Y, Zhu H, Hou J, Xu H, Wu J. Cardioprotective effect of SMND-309, a novel derivate of salvianolic acid B on acute myocardial infarction in rats. Basic Clin Pharmacol Toxicol. 2010 Apr;106(4):317-23. doi: 10.1111/j.1742-7843.2009.00490.x. Epub 2009 Nov 11. PubMed PMID: 19912162.; 6: Tian J, Fu F, Li G, Gao Y, Zhang Y, Meng Q, Li C, Liu F. Protections of SMND-309, a novel derivate of salvianolic acid B, on brain mitochondria contribute to injury amelioration in cerebral ischemia rats. Phytomedicine. 2009 Aug;16(8):726-33. doi: 10.1016/j.phymed.2009.01.007. Epub 2009 May 28. PubMed PMID: 19481432.; 7: Tian J, Fu F, Li G, Wang Y, Gao Y, Liu Z, Zhang S. SMND-309, a novel derivate of salvianolic acid B, ameliorates cerebral infarction in rats: characterization and role. Brain Res. 2009 Mar 31;1263:114-21. doi: 10.1016/j.brainres.2009.01.034. Epub 2009 Jan 31. PubMed PMID: 19368834.; 8: Tian J, Li G, Zhang S, Gao Y, Jiang W, Fu F, Liu Z. SMND-309, a novel derivate of salvianolic acid B, attenuates apoptosis and ameliorates mitochondrial energy metabolism in rat cortical neurons. Basic Clin Pharmacol Toxicol. 2009 Feb;104(2):176-84. doi: 10.1111/j.1742-7843.2008.00349.x. Epub 2008 Dec 16. PubMed PMID: 19143749.
• PubChem Compound: 45138954
• Last Modified: Dec 06 2021